Cas no 161730-09-2 (1-Benzoxepin-2-methanol,2,3,4,5-tetrahydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)-)

161730-09-2 structure
Product name:1-Benzoxepin-2-methanol,2,3,4,5-tetrahydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)-
1-Benzoxepin-2-methanol,2,3,4,5-tetrahydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzoxepin-2-methanol,2,3,4,5-tetrahydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)-
- (+)-Heliannuol D
- 1-Benzoxepin-2-methanol,2,3,4,5-tetrahydro-7-hydroxy-a,a,5,8-tetramethyl-, cis-(+)-
- Heliannuol D
- 1-Benzoxepin-2-methanol, 2,3,4,5-tetrahydro-7-hydroxy-α,α,5,8-tetramethyl-, (2R,5R)-
- DTXSID701134726
- (2R,5R)-2-(2-Hydroxypropan-2-yl)-5,8-dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-7-ol
- (2R,5R)-2,3,4,5-Tetrahydro-7-hydroxy-alpha,alpha,5,8-tetramethyl-1-benzoxepin-2-methanol
- CHEBI:174299
- 2-(2-hydroxypropan-2-yl)-5,8-dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-7-ol
- 161730-09-2
- 5,10-Epoxy-1,3,5-bisabolatriene-2,11-diol
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- Inchi: 1S/C15H22O3/c1-9-5-6-14(15(3,4)17)18-13-7-10(2)12(16)8-11(9)13/h7-9,14,16-17H,5-6H2,1-4H3
- InChI Key: BIIJJHXLFCDTIZ-UHFFFAOYSA-N
- SMILES: O1C2C=C(C)C(=CC=2C(C)CCC1C(C)(C)O)O
Computed Properties
- Exact Mass: 250.15689456g/mol
- Monoisotopic Mass: 250.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
- XLogP3: 3
1-Benzoxepin-2-methanol,2,3,4,5-tetrahydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)- Related Literature
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Braulio M. Fraga Nat. Prod. Rep. 2004 21 669
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2. Enantioselective total synthesis of heliannuols D and AKenya Takabatake,Izumi Nishi,Mitsuru Shindo,Kozo Shishido J. Chem. Soc. Perkin Trans. 1 2000 1807
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Kazi Tuhina,Dipal R. Bhowmik,Ramanathapuram V. Venkateswaran Chem. Commun. 2002 634
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Braulio M. Fraga Nat. Prod. Rep. 2011 28 1580
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Braulio M. Fraga Nat. Prod. Rep. 2005 22 465
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